2-oxo-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2H-chromene-3-carboxamide

• IUPAC Name: 2-oxo-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]chromene-3-carboxamide
• InChI: InChI=1S/C24H18N2O4S/c27-22(18-13-16-5-1-2-7-20(16)30-24(18)29)25-17-10-9-15-6-3-11-26(19(15)14-17)23(28)21-8-4-12-31-21/h1-2,4-5,7-10,12-14H,3,6,11H2,(H,25,27)
• InChI Key: YGTYMQWWIWGUIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)N(C1)C(=O)C5=CC=CS5
• Molecular Formula: C24H18N2O4S
• Molecular Weight: 430.5 g/mol

Description

The compound contains several functional groups and structural features that are common in medicinal chemistry. It includes a thiophene ring, which is a five-membered aromatic ring with a sulfur atom. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry.

Molecular Structure Analysis

The compound’s molecular structure includes a thiophene ring, a chromene ring, and a tetrahydroquinoline ring. These structures are common in many biologically active compounds.

Chemical Reactions Analysis

Thiophene derivatives can participate in a variety of chemical reactions. For example, they can undergo ring-forming multicomponent reactions to synthesize new thiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

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• Anti-cancer Potential : These compounds have shown promise as anti-cancer agents. .
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Material Science

Beyond medicinal applications, thiophenes contribute to material science:

• Organic Semiconductors : Thiophene-mediated molecules are essential in developing organic semiconductors. .

Corrosion Inhibition

Thiophene derivatives serve as effective corrosion inhibitors in industrial chemistry. .

Organic Synthesis

Researchers have employed thiophenes in various synthetic strategies:

• Cyclization Reactions : Novel cyclization methods involving thiophenes have been developed. .

Commercially Available Drugs

Interestingly, several existing drugs contain a thiophene nucleus. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Thiophene derivatives have been reported to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Future Directions

Thiophene derivatives are a topic of interest for medicinal chemists due to their wide range of therapeutic properties. Future research may focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.